Cas no 6335-18-8 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-iodo-3,4-dimethoxybenzoic acid
- 2-iodo-3,4-dimethoxy-benzoic acid
- 2-Jod-3,4-dimethoxy-benzoesaeure
- 3,4-Dimethoxy-2-iodobenzoic acid
- AC1L5JK8
- AC1Q4PD2
- AG-K-98294
- AR-1E2823
- CTK5B8762
- NSC25375
- SureCN3780281
- NSC-25375
- 6335-18-8
- DTXSID10282299
- SCHEMBL3780281
- PWELJXSZVWUHIB-UHFFFAOYSA-N
- 2-iodo-3,4-dimethoxybenzoicacid
-
-
- Inchi: 1S/C9H9IO4/c1-13-6-4-3-5(9(11)12)7(10)8(6)14-2/h3-4H,1-2H3,(H,11,12)
- InChI Key: PWELJXSZVWUHIB-UHFFFAOYSA-N
- SMILES: IC1=C(C(=O)O)C=CC(=C1OC)OC
Computed Properties
- Exact Mass: 307.95407
- Monoisotopic Mass: 307.95456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
- LogP: 2.00660
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1678725-1g |
2-Iodo-3,4-dimethoxybenzoic acid |
6335-18-8 | 98% | 1g |
¥6531.00 | 2024-05-06 | |
| Crysdot LLC | CD12049742-1g |
2-Iodo-3,4-dimethoxybenzoic acid |
6335-18-8 | 97% | 1g |
$541 | 2024-07-24 |
Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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